molecular formula C15H22ClN3O2 B8549272 Tert-butyl 4-((6-chloropyridazin-3-yl)methyl)piperidine-1-carboxylate

Tert-butyl 4-((6-chloropyridazin-3-yl)methyl)piperidine-1-carboxylate

Cat. No.: B8549272
M. Wt: 311.81 g/mol
InChI Key: PUBAFGPZGVHDAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-((6-chloropyridazin-3-yl)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H22ClN3O2 and its molecular weight is 311.81 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H22ClN3O2

Molecular Weight

311.81 g/mol

IUPAC Name

tert-butyl 4-[(6-chloropyridazin-3-yl)methyl]piperidine-1-carboxylate

InChI

InChI=1S/C15H22ClN3O2/c1-15(2,3)21-14(20)19-8-6-11(7-9-19)10-12-4-5-13(16)18-17-12/h4-5,11H,6-10H2,1-3H3

InChI Key

PUBAFGPZGVHDAG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)CC2=NN=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flask containing tert-butyl 4-methylenepiperidine-1-carboxylate (487 mg, 2.47 mmol) was added 0.5 M 9-borabicyclo[3.3.1]nonane in THF (5.4 mL, 2.72 mmol). The reaction was refluxed at 65° C. for 1 h then added to a degassed suspension of 3,6-dichloropyridazine (368 mg, 2.47 mmol), K2CO3 (1.0 g, 7.41 mmol), and PdCl2(dppf)CH2Cl2 (101 mg, 0.12 mmol) in 1,4-dioxane (5.2 mL) and water (0.88 mL). The resulting reaction mixture was heated at 60° C. for 3 h then cooled to RT and diluted with EtOAc. The suspension was filtered through celite and concentrated in vacuo. Silica gel chromatography, eluting with 0-100% EtOAc/heptane, afforded the product, tert-butyl 4-((6-chloropyridazin-3-yl)methyl)piperidine-1-carboxylate (376 mg, 1.21 mmol, 49% yield). 1H NMR (DMSO-d6) δ: 7.85 (d, J=8.8 Hz, 1H), 7.70 (d, J=8.8 Hz, 1H), 3.74-4.05 (m, 2H), 2.85 (d, J=7.3 Hz, 2H), 2.54-2.79 (m, 2H), 1.82-2.01 (m, 1H), 1.48-1.62 (m, 2H), 1.38 (s, 9H), 0.97-1.18 (m, 2H).
Quantity
487 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
5.4 mL
Type
reactant
Reaction Step Two
Quantity
368 mg
Type
reactant
Reaction Step Three
Name
Quantity
1 g
Type
reactant
Reaction Step Three
[Compound]
Name
PdCl2(dppf)CH2Cl2
Quantity
101 mg
Type
reactant
Reaction Step Three
Quantity
5.2 mL
Type
solvent
Reaction Step Three
Name
Quantity
0.88 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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